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Introduction to Methacycline Hydrochloride

Methacycline hydrochloride is a broad-spectrum semisynthetic antibiotic belonging to the tetracycline
class, widely used as a pharmaceutical reference standard for quality control and analytical testing. This
antibiotic is chemically related to tetracycline but exhibits modified pharmacokinetic properties, including
slower excretion rates that maintain effective blood concentrations for extended periods compared to earlier
tetracyclines [1]. As a reference standard, Methacycline hydrochloride provides critical quality assurance
benchmarks for pharmaceutical manufacturers, regulatory agencies, and research institutions engaged in
antibiotic development and quality testing. The compound demonstrates enhanced antibacterial activity
against both  Gram-positive and Gram-negative bacteria compared to tetracycline and
demethylchlortetracycline, making it particularly valuable for both therapeutic applications and analytical

methodology development [2] [3].

The reference standard finds application across multiple domains including pharmaceutical quality
control, bioequivalence studies, method validation, and stability testing. Methacycline hydrochloride is
officially recognized in multiple pharmacopeias and is available as a Certified Reference Material (CRM)
produced in accordance with ISO 17034 and ISO/IEC 17025 quality standards [4]. These standards ensure

the reliability and traceability of analytical results in both regulatory submissions and routine quality testing.
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The compound serves as a critical intermediate in the synthesis of doxycycline, another important

tetracycline antibiotic, further expanding its utility in pharmaceutical manufacturing [3].

Fundamental Chemical and Physical Properties

Structural Characteristics

Methacycline hydrochloride possesses a characteristic tetracycline backbone consisting of four fused
rings (a hydronaphthacene system) that defines its structural relationship to other compounds in this
antibiotic class. The systematic [IUPAC name of Methacycline hydrochloride is (4S,4aR,5S,5aR,12aS)-4-
(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methylidene-1,11-dioxo-1,4,4a,5,5a,6,11,12a-

octahydrotetracene-2-carboxamide hydrochloride, reflecting its complex stereochemistry and multiple
functional groups [1]. The molecular structure includes several ionizable groups with three dissociation
constants (pKa values) in the pH range of 1-12, which significantly influences its extraction and
chromatographic behavior in analytical methods [5]. The presence of a methylidene group at the C6
position distinguishes it from other tetracyclines and contributes to its enhanced antibacterial activity and

altered pharmacokinetic profile [2].

Key Identifiers and Physical Properties

Table 1: Fundamental Properties of Methacycline Hydrochloride

Property Specification

CAS Registry Number 3963-95-9

Molecular Formula C22H22N20s-HCI [1]
Molecular Weight 478.88 g/mol [1]

UNII 9GJON7ZAPO [1]

Water Solubility 1.14 mg/mL (predicted) [1]
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Property Specification

DMSO Solubility 50 mg/mL (104.41 mM) [6]
HPLC Suitability Suitable [4]

GC Suitability Suitable [4]

The compound typically presents as a light yellow to yellow solid with a melting point that decomposes
upon heating rather than exhibiting a clear melting transition [6]. Methacycline hydrochloride is sparingly
soluble in water but demonstrates good solubility in polar organic solvents such as DMSO and DMF, which
is particularly valuable for preparing stock solutions in chromatographic analysis [6]. The reference standard
is characterized by multiple chromophores that enable detection across various UV wavelengths, with
maximum absorbance typically observed between 260-380 nm depending on solvent pH and composition.
These optical properties are exploited in HPLC-UV methods for its quantification in pharmaceutical

formulations and biological matrices.

Analytical Applications and Methodologies

Chromatographic Methods for Quantification

High-Performance Liquid Chromatography (HPLC) represents the most widely employed technique for
the analysis of Methacycline hydrochloride in pharmaceutical formulations and biological samples. The
compound's native fluorescence and UV absorbance properties enable detection using both conventional
UV and more selective fluorescence detectors [4]. Reverse-phase chromatography with C8 or C18
stationary phases and mobile phases consisting of aqueous buffers (often with 0.1% formic acid) combined
with organic modifiers such as acetonitrile or methanol typically provides optimal separation efficiency. The
addition of chelating agents like EDTA or oxalic acid to mobile phases is often necessary to prevent peak
tailing caused by interaction between tetracycline functional groups and metal ions present in the

chromatographic system.

For bioanalytical applications involving complex matrices such as plasma, Liquid Chromatography

tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and selectivity. A validated LC-
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MS/MS method for Methacycline quantification in human plasma demonstrates exceptional performance
with a lower limit of quantification (LLOQ) of 5.0 ng/mL using only 0.5 mL of plasma, making it suitable
for pharmacokinetic studies [5]. This method employs oxytetracycline as an internal standard to correct
for variability in extraction efficiency and matrix effects, with a total chromatographic run time of just 3.6
minutes per sample to support high-throughput analysis. The method has been successfully applied in
bioequivalence studies of 300 mg tablet formulations in healthy volunteers, demonstrating its robustness for

regulatory submissions [5].

Sample Preparation Techniques

Sample preparation represents a critical step in the accurate quantification of Methacycline
hydrochloride, particularly in complex biological matrices. Tetracyclines including Methacycline possess
numerous functional groups with multiple dissociation constants, making their extraction challenging and
highly dependent on pH optimization [5]. For plasma samples, protein precipitation (PPT) with organic
solvents such as acetonitrile or methanol provides a straightforward approach but may co-precipitate
interfering compounds. Solid-phase extraction (SPE) using hydrophilic-lipophilic balanced (HLB) or
mixed-mode cation-exchange cartridges offers superior clean-up efficiency and higher analyte recovery,

though with increased procedural complexity and cost.

Table 2: Comparison of Sample Preparation Methods for Methacycline Hydrochloride

Method Procedure Recovery Advantages Limitations
Protein Addition of 3 volumes Moderate Rapid, minimal Matrix effects, ion
Precipitation organic solvent to (60-80%) equipment suppression in

plasma, vortex, LC-MS

centrate
Solid-Phase Condition cartridge, High (85- Excellent clean-up, Time-consuming,
Extraction load sample, wash, 95%) concentrated extract higher cost

elute with organic

solvent
Liquid-Liquid Mix plasma with ethyl Variable Selective extraction, pH-dependent,
Extraction acetate, separate (50-90%) compatible with emulsion
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Method Procedure Recovery Advantages Limitations

layers, evaporate various analytes formation risk

The selection of appropriate sample preparation methodology depends on the specific analytical
requirements, with SPE generally preferred for regulatory bioanalysis due to its superior reproducibility
and effectiveness in removing matrix interferences that could compromise analytical accuracy [5]. For all
extraction methods, maintaining appropriate pH control is essential to ensure optimal recovery, with
slightly acidic conditions (pH 4-5) typically providing the best results for Methacycline hydrochloride due

to stabilization of its ionizable functional groups.

Quality Control and Pharmaceutical Testing

Purity and Impurity Profiling

Methacycline hydrochloride reference standards are subjected to rigorous quality control procedures to
ensure accurate and reliable analytical results. According to USP specifications, the impurity profile for
Methacycline hydrochloride must meet strict limits, with oxytetracycline content not exceeding 1.0%
and doxycycline content not exceeding 2.0% [3]. Individual unspecified impurities are limited to no more
than 0.5%, with total impurities not exceeding 3.0%. These specifications ensure that the reference standard
maintains the necessary purity for its intended analytical applications while accounting for expected process-

related impurities and potential degradation products.

The certificate of analysis (CoA) accompanying each batch of Methacycline hydrochloride
pharmaceutical secondary standard provides detailed information on purity, impurities, water content,
residue on ignition, and other critical quality attributes [4]. Pharmaceutical secondary standards are qualified
against USP and EP primary standards where available, establishing metrological traceability to
recognized pharmacopeial standards. This multi-traceability approach ensures that analytical results obtained
using these standards are comparable across different laboratories and jurisdictions, facilitating global

pharmaceutical development and regulatory harmonization.
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Stability and Handling Protocols

Proper storage and handling of Methacycline hydrochloride reference standard are essential for
maintaining its stability and analytical integrity. The standard requires storage at -10 to -25°C in sealed
containers protected from moisture to prevent degradation [4]. Stock solutions prepared in DMSO
demonstrate stability for approximately one month when stored at -20°C in sealed conditions, while aqueous
solutions should be prepared freshly and used immediately to minimize hydrolysis [6]. The compound is
sensitive to light, oxygen, and extreme pH conditions, necessitating careful handling throughout the

analytical workflow.

The stability-indicating capability of analytical methods for Methacycline hydrochloride must be
demonstrated through forced degradation studies under various stress conditions including acid/base
hydrolysis, thermal degradation, oxidative stress, and photolytic decomposition. These studies establish that
the method can accurately quantify the active pharmaceutical ingredient while effectively separating
degradation products, ensuring the reliability of stability assessments throughout the product lifecycle. For
long-term stability monitoring, recommended re-test intervals typically do not exceed two years when
stored under prescribed conditions, though appropriate in-house verification should be conducted for critical

applications.

Clinical and Research Applications

Pharmacological Activity and Mechanisms

Methacycline hydrochloride exerts its antibacterial effects primarily through inhibition of protein
synthesis by binding to the 30S ribosomal subunit, thereby preventing aminoacyl-tRNA from attaching to
the acceptor (A) site on the mRNA-ribosome complex [5] [3]. This mechanism underlies its bacteriostatic
activity against a broad spectrum of Gram-positive and Gram-negative bacteria, atypical organisms
including chlamydiae, mycoplasmas, rickettsiae, and certain protozoan parasites [5]. Beyond its conventional
antibacterial applications, recent research has revealed that Methacycline hydrochloride functions as a
potent epithelial-mesenchymal transition (EMT) inhibitor with an IC50 of approximately 5 pM in A549

cells, suggesting potential applications in managing fibrotic disorders [6].
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The compound demonstrates favorable antimicrobial properties with minimal major adverse effects,
contributing to its extensive use in managing various infections [5]. In comparative studies, Methacycline
has demonstrated superior serum concentrations following both oral and intravenous administration
compared to other tetracyclines, contributing to its enhanced efficacy against susceptible organisms [5]. The
broader antimicrobial spectrum and improved pharmacokinetic profile of Methacycline hydrochloride
compared to earlier tetracyclines have established its value both as a therapeutic agent and as an important

reference compound for analytical method development.

Research Applications Beyond Antibacterial Use

Emerging research has revealed that Methacycline hydrochloride exhibits significant antifibrotic activity
through mechanisms independent of its antimicrobial action. In experimental models, the compound
effectively blocks TGF-Bl-induced EMT in vitro and attenuates fibrogenesis in vivo without directly
affecting Smad signaling [6]. Instead, Methacycline hydrochloride inhibits TGF-f1-induced activation of
non-Smad pathways including c-Jun N-terminal kinase, p38, and Akt in primary alveolar epithelial cells,
providing a novel mechanism for its observed antifibrotic effects [6]. These findings suggest potential

applications in conditions characterized by excessive fibrosis, particularly pulmonary fibrosis.

In vivo studies demonstrate that Methacycline hydrochloride administered at 100 mg/kg/day
intraperitoneally beginning 10 days after intratracheal bleomycin installation significantly improves
survival rates and attenuates bleomycin-induced expression of canonical EMT markers including Snaill,
Twistl, collagen I, and fibronectin at both protein and mRNA levels [6]. These effects occur without
impacting baseline kinase activities or lung fibroblast responses to TGF-$1, indicating a cell-type specific
mechanism of action. These novel applications expand the potential utility of Methacycline hydrochloride
reference standards beyond quality control of antibacterial formulations to include development of ant

fibrotic therapies.

Experimental Protocols

LC-MS/MS Method for Plasma Analysis
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Protocol: Quantification of Methacycline in Human Plasma by LC-MS/MS

This validated method allows for the precise quantification of Methacycline in human plasma with an LLOQ

of 5.0 ng/mL using 0.5 mL plasma volume, suitable for pharmacokinetic and bioequivalence studies [5].

Materials and Reagents:

¢ Methacycline hydrochloride reference standard (90.1% purity)
e Oxytetracycline internal standard (92.4% purity)

e HPLC-grade methanol

¢ Analytical-grade formic acid

e Drug-free human heparinized plasma

e Deionized water (18 MQ-cm resistivity)

Sample Preparation Procedure:

e Thaw frozen plasma samples at room temperature and vortex for 10 seconds

e Aliguot 0.5 mL of plasma into clean glass tubes

e Add 50 pL of oxytetracycline internal standard working solution (100 ng/mL in methanol)
¢ Precipitate proteins by adding 1 mL of methanol, vortex for 30 seconds

e Centrifuge at 14,000 x g for 10 minutes at 4°C

e Transfer supernatant to clean autosampler vials

e Inject 10 pL into the LC-MS/MS system

LC-MS/MS Conditions:

e Column: C18 column (100 mm % 2.1 mm, 3.5 pym)

¢ Mobile Phase: A: 0.1% formic acid in water; B: 0.1% formic acid in methanol

e Gradient Program: Linear gradient from 30% B to 90% B over 2.5 minutes, hold at 90% B for 0.5
minutes, re-equilibrate for 1.0 minutes

¢ Flow Rate: 0.3 mL/min

e Column Temperature: 30°C

¢ Injection Volume: 10 pL

¢ lonization Mode: Electrospray ionization (ESI) positive mode

e MRM Transitions: m/z 443.2 - 382.1 for Methacycline; m/z 461.2 - 426.1 for oxytetracycline (1S)

Method Validation Parameters:

e Linearity: 5-500 ng/mL (r2 > 0.99)
¢ Precision: Intra-day and inter-day CV < 15%
e Accuracy: 85-115% of nominal values
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e Recovery: >85% for both analyte and internal standard

This method has been successfully applied in a bioequivalence study of two 300 mg tablet formulations of
Methacycline hydrochloride in 18 healthy volunteers, demonstrating its suitability for regulatory

bioanalysis [5].

HPLC Method for Pharmaceutical Formulations

Protocol: Determination of Methacycline Hydrochloride in Pharmaceutical Formulations by HPLC-

uv

This method enables the quantification of Methacycline hydrochloride in pharmaceutical dosage forms

including tablets, capsules, and powders, with appropriate validation for quality control applications.

Materials and Reagents:

e Methacycline hydrochloride pharmaceutical secondary standard
e Acetonitrile (HPLC grade)

e Water (HPLC grade)

e Orthophosphoric acid or trifluoroacetic acid

¢ Reference standard: USP Methacycline hydrochloride RS

Mobile Phase Preparation:

e Prepare a mixture of 0.05 M sodium phosphate buffer (pH 2.5) and acetonitrile in ratio 65:35 (v/v)
e Adjust pH to 2.5 using orthophosphoric acid
¢ Filter through 0.45 pm membrane filter and degas by sonication for 10 minutes

Standard Solution Preparation:

e Accurately weigh about 50 mg of Methacycline hydrochloride reference standard
e Transfer to a 100 mL volumetric flask and dissolve in mobile phase

e Sonicate for 10 minutes to ensure complete dissolution

¢ Dilute to volume with mobile phase and mix well (Stock Solution: 500 pug/mL)

e Prepare working standards by appropriate dilution with mobile phase

Sample Preparation:
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e For tablets: Powder not less than 10 tablets, weigh accurately equivalent to 50 mg Methacycline
hydrochloride

e [For capsules: Empty contents completely, mix well, weigh accurately equivalent to 50 mg
Methacycline hydrochloride

e Transfer to 100 mL volumetric flask, add approximately 70 mL mobile phase

e Sonicate for 20 minutes with occasional shaking

¢ Dilute to volume with mobile phase and mix well

¢ Filter through 0.45 pm syringe filter, discarding the first 2 mL of filtrate

Chromatographic Conditions:

e Column: C8 or C18 column (250 mm x 4.6 mm, 5 pym)

¢ Mobile Phase: 0.05 M sodium phosphate buffer (pH 2.5):acetonitrile (65:35 v/v)
¢ Flow Rate: 1.0 mL/min

e Detection: UV at 280 nm

e Column Temperature: 30°C

¢ Injection Volume: 20 pL

¢ Run Time: 15 minutes

System Suitability Requirements:

e Theoretical Plates: Not less than 5000 per column
¢ Tailing Factor: Not more than 1.5
¢ Relative Standard Deviation: Not more than 2.0% for six replicate injections

The method should be validated for specificity, linearity, accuracy, precision, and robustness according to

ICH guidelines before implementation for quality control testing.

Experimental Workflows and Signaling Pathways

Analytical Workflow for Methacycline Hydrochloride

The following diagram illustrates the complete analytical workflow for Methacycline hydrochloride

quantification in pharmaceutical products and biological samples:
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Analytical Workflow for Methacycline Hydrochloride Quantification

This workflow outlines the systematic approach for analyzing Methacycline hydrochloride in various
matrices, highlighting critical decision points at each stage of the analytical process. The sample
preparation phase involves precise weighing of the reference standard and preparation of appropriate stock
and working solutions, followed by selection of optimal extraction methodology based on the sample matrix

and analytical requirements [5]. The instrumental analysis phase employs chromatographic techniques
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with detection methods selected according to sensitivity requirements, with LC-MS/MS preferred for
biological samples and HPLC-UV typically sufficient for pharmaceutical formulations. The final data
analysis phase incorporates system suitability verification, calibration with quality controls, and

interpretation against established acceptance criteria to ensure result reliability.

Mechanism of Action and Signaling Pathways

The following diagram illustrates the antibacterial mechanism and newly discovered signaling pathways

affected by Methacycline hydrochloride:
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Cellular Mechanisms and Signaling Pathways of Methacycline Hydrochloride

This diagram illustrates the dual mechanisms of Methacycline hydrochloride, encompassing both its

established antibacterial activity and newly discovered antifibrotic effects. The antibacterial pathway (top
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section) demonstrates the compound's primary mechanism involving binding to the 30S ribosomal subunit,
which prevents aminoacyl-tRNA attachment to the acceptor site, ultimately inhibiting bacterial protein
synthesis and producing a bacteriostatic effect [5] [3]. The EMT inhibition pathway (bottom section)
reveals the compound's novel mechanism of action, where it selectively inhibits TGF-$1-induced activation
of non-Smad signaling pathways including JNK, p38, and Akt, without affecting Smad transcriptional
activity [6]. This unique activity blocks the epithelial-mesenchymal transition process and subsequent
fibrogenesis, suggesting potential applications in managing fibrotic disorders beyond its conventional

antibiotic use.

Conclusion

Methacycline hydrochloride represents a versatile reference standard with applications spanning
pharmaceutical quality control, bioanalytical method development, and emerging research areas including
fibrotic disorders. The compound's well-characterized properties and comprehensive pharmacopeial
specifications make it an invaluable tool for ensuring the quality, safety, and efficacy of pharmaceutical
products containing this antibiotic. The analytical methodologies presented in this document, particularly the
highly sensitive LC-MS/MS protocol with an LLOQ of 5.0 ng/mL, provide robust frameworks for the

reliable quantification of Methacycline hydrochloride across various matrices [5].

Emerging research revealing Methacycline's antifibrotic properties through inhibition of EMT expands its
potential applications beyond infectious disease treatment [6]. These novel findings, combined with its
established antibacterial activity, position Methacycline hydrochloride as a compound of continuing
interest for both pharmaceutical development and basic research. The experimental protocols and application
notes detailed in this document provide researchers with standardized approaches for working with this
reference standard, ensuring consistency and reliability across different laboratories and applications while

maintaining compliance with regulatory requirements for pharmaceutical analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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